3-Bromo-4-(butan-2-yloxy)aniline

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-4-(butan-2-yloxy)aniline

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and detailed characterization of the novel aromatic amine, 3-Bromo-4-(butan-2-yloxy)aniline. This compound holds potential as a key intermediate in the development of new pharmaceutical agents and functional materials due to its unique substitution pattern, which combines a reactive bromine atom with a chiral butan-2-yloxy group on an aniline scaffold. The synthetic strategy is centered around a robust two-step sequence: a Williamson ether synthesis to introduce the sec-butoxy group, followed by a regioselective bromination. This guide delves into the mechanistic underpinnings of these reactions, providing field-proven insights into optimizing reaction conditions and ensuring product purity. Furthermore, a multi-technique approach to the structural elucidation of the target molecule is presented, encompassing Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. This document is intended to serve as a practical and scientifically rigorous resource for researchers engaged in synthetic organic chemistry and drug discovery.

Introduction: Strategic Importance of Substituted Anilines

Aniline and its derivatives are fundamental building blocks in modern organic synthesis, with wide-ranging applications in the pharmaceutical, agrochemical, and materials science sectors.[1] The introduction of specific substituents onto the aniline ring allows for the fine-tuning of a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and target-binding affinity. The target molecule of this guide, 3-Bromo-4-(butan-2-yloxy)aniline, presents a compelling scaffold for further chemical elaboration. The bromine atom at the 3-position serves as a versatile handle for cross-coupling reactions, enabling the introduction of diverse functionalities.[2] The chiral butan-2-yloxy group at the 4-position can impart specific stereochemical interactions with biological targets and influence the compound's pharmacokinetic profile.

This guide is structured to provide a holistic understanding of the synthesis and characterization of this promising intermediate. We will first explore the synthetic pathway, justifying the choice of reactions and reagents, and then detail the analytical techniques employed for its comprehensive characterization.

Synthetic Strategy and Experimental Protocols

The synthesis of 3-Bromo-4-(butan-2-yloxy)aniline is strategically designed as a two-step process. This approach allows for the controlled introduction of the desired substituents onto the aniline core. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for 3-Bromo-4-(butan-2-yloxy)aniline.

Step 1: Synthesis of 4-(Butan-2-yloxy)aniline via Williamson Ether Synthesis

The initial step involves the formation of an ether linkage by reacting 4-aminophenol with 2-bromobutane. The Williamson ether synthesis is a classic and reliable method for preparing ethers from an alkoxide and an organohalide.[3]

Causality Behind Experimental Choices:

• Choice of Reactants: 4-Aminophenol is selected as the starting material due to the presence of a hydroxyl group that can be deprotonated to form a nucleophilic phenoxide. 2-Bromobutane is a suitable alkylating agent. The use of a secondary alkyl halide introduces the desired chiral sec-butoxy group.[3]

• Role of the Base: A base, such as potassium carbonate (K₂CO₃), is crucial for deprotonating the phenolic hydroxyl group of 4-aminophenol. The resulting phenoxide is a much stronger nucleophile than the neutral hydroxyl group, which is necessary for the Sₙ2 reaction to proceed efficiently.[4]

• Solvent Selection: A polar aprotic solvent like N,N-dimethylformamide (DMF) is chosen to dissolve the reactants and facilitate the Sₙ2 reaction. Protic solvents are avoided as they can solvate the nucleophile, reducing its reactivity.[3]

Experimental Protocol:

• To a stirred solution of 4-aminophenol (1 equivalent) in DMF, add potassium carbonate (1.5 equivalents).

• Heat the mixture to 60-70 °C to ensure complete deprotonation of the phenol.

• Slowly add 2-bromobutane (1.1 equivalents) to the reaction mixture.

• Maintain the reaction temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Step 2: Regioselective Bromination of 4-(Butan-2-yloxy)aniline

The second step is the regioselective bromination of the intermediate, 4-(butan-2-yloxy)aniline, to yield the final product. The alkoxy and amino groups are both activating and ortho-, para-directing. However, the bulky sec-butoxy group sterically hinders the ortho positions, and the amino group is a stronger activating group, directing the incoming electrophile to the positions ortho to it. Therefore, bromination is expected to occur at the 3-position.

Causality Behind Experimental Choices:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is a mild and selective brominating agent for activated aromatic rings.[6][7] It provides a low concentration of bromine in situ, which helps to prevent over-bromination and side reactions.

• Solvent Selection: A non-polar aprotic solvent like dichloromethane (CH₂Cl₂) is used for this reaction. It effectively dissolves the reactants and does not interfere with the electrophilic aromatic substitution mechanism.

Experimental Protocol:

• Dissolve 4-(butan-2-yloxy)aniline (1 equivalent) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford 3-Bromo-4-(butan-2-yloxy)aniline.[5]

Characterization and Structural Elucidation

A combination of spectroscopic techniques is employed to confirm the structure and purity of the synthesized 3-Bromo-4-(butan-2-yloxy)aniline.

Physical Properties

Property	Predicted/Expected Value
Molecular Formula	C₁₀H₁₄BrNO
Molecular Weight	244.13 g/mol
Appearance	Off-white to pale yellow solid or oil

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

Caption: Key regions in the ¹H and ¹³C NMR spectra for structural confirmation.

Predicted ¹H NMR (400 MHz, CDCl₃) Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.8 - 7.0	d	1H	Aromatic H
~6.6 - 6.7	dd	1H	Aromatic H
~6.5 - 6.6	d	1H	Aromatic H
~4.1 - 4.3	m	1H	-OCH-
~3.5 - 4.5 (broad)	s	2H	-NH₂
~1.5 - 1.7	m	2H	-CH₂-
~1.2 - 1.3	d	3H	-OCH-CH₃
~0.9 - 1.0	t	3H	-CH₂-CH₃

Predicted ¹³C NMR (100 MHz, CDCl₃) Data:

Chemical Shift (δ, ppm)	Assignment
~145 - 150	C-O (Aromatic)
~138 - 142	C-NH₂ (Aromatic)
~120 - 125	Aromatic CH
~115 - 120	Aromatic CH
~110 - 115	C-Br (Aromatic)
~110 - 115	Aromatic CH
~70 - 75	-OCH-
~28 - 32	-CH₂-
~18 - 22	-OCH-CH₃
~8 - 12	-CH₂-CH₃

Note: The predicted chemical shifts are based on analogous structures and may vary slightly in the actual spectrum.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A characteristic pair of peaks of nearly equal intensity will be observed for the molecular ion due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). The expected m/z values would be around 243 and 245.

• Major Fragments: Fragmentation is likely to occur via the loss of the butoxy group or cleavage of the butyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group Vibration
3400 - 3250	N-H stretch (two bands for primary amine)
3100 - 3000	Aromatic C-H stretch
2960 - 2850	Aliphatic C-H stretch
1620 - 1580	N-H bend (primary amine)
1500 - 1400	Aromatic C=C stretch
1250 - 1200	Aryl C-O stretch
~1100	Aliphatic C-O stretch

Reference for IR data interpretation.[10][11]

Purification and Handling

Purification:

The final product is purified using column chromatography on silica gel. A common challenge with purifying amines on silica is peak tailing due to the interaction of the basic amine with the acidic silica gel. To mitigate this, a small amount of a basic modifier, such as triethylamine (TEA), can be added to the eluent.[5]

Safety and Handling:

• 2-Bromobutane: This is a flammable and corrosive liquid. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• N-Bromosuccinimide (NBS): NBS is a corrosive solid and a lachrymator. It should be handled in a fume hood with appropriate PPE. It is also light-sensitive and should be stored in a dark container.[12][13]

• Aniline Derivatives: Aniline and its derivatives are toxic and can be absorbed through the skin. Handle with care, using appropriate PPE.

Conclusion

This technical guide has outlined a reliable and well-reasoned synthetic route for the preparation of 3-Bromo-4-(butan-2-yloxy)aniline. The two-step sequence, involving a Williamson ether synthesis followed by regioselective bromination, provides a practical approach to this novel compound. The detailed characterization protocol, utilizing NMR, MS, and IR spectroscopy, ensures the structural integrity and purity of the final product. This guide is intended to empower researchers with the necessary knowledge and experimental details to synthesize and utilize this valuable intermediate in their drug discovery and materials science endeavors.

References

• University of California, Davis. (n.d.). The Williamson Ether Synthesis. Chem 118L. Retrieved from a relevant university chemistry website.
• Wiley-VCH. (2007). Supporting Information.
• Apollo Scientific. (n.d.). N-Bromosuccinimide Safety Data Sheet.
• University of Wisconsin-Madison. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from a university chemistry department website.
• Illinois State University. (2015). Infrared Spectroscopy. Retrieved from the Illinois State University Department of Chemistry website.
• Utah Tech University. (n.d.). Experiment 12: The Williamson Ether Synthesis. Retrieved from the Utah Tech University chemistry department website.
• Sharma, V., et al. (n.d.). Supporting Information. New Journal of Chemistry. Retrieved from the Royal Society of Chemistry website.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11562, 3-Bromoaniline.
• Aldrich. (2010, March 12). Safety Data Sheet: N-bromosuccinimide.
• Utah Tech University. (n.d.). Williamson Ether Synthesis Lab Manual. Retrieved from the Utah Tech University chemistry department website.
• Loba Chemie. (2016, May 12). N-BROMOSUCCINIMIDE EXTRA PURE MSDS.
• A university laboratory manual. (n.d.). Experiment 06: Williamson Ether Synthesis. Retrieved from a university chemistry department website.
• s d fine-chem limited. (n.d.). Chemwatch GHS SDS in English (European) 17413 - N-BROMOSUCCINIMIDE.
• A university chemistry resource. (n.d.). Infrared Spectroscopy. Retrieved from a university chemistry department website.
• ChemScience. (n.d.). Safety Data Sheet: N-Bromosuccinimide.
• L.S. College, Muzaffarpur. (2021, October 23). Williamson ether synthesis.
• Neliti. (2022, June 27). Synthesis of Bromo Aniline derivatives and an insilico approach against HSP90 chaperone.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 423726, 3-Bromo-4-(tert-butyl)aniline.
• Chemistry Steps. (2025, August 29). Interpreting IR Spectra.
• Neliti. (2022, June 27). Synthesis of Bromo Aniline derivatives and an insilico approach against HSP90 chaperone.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• Benchchem. (n.d.). Application Note: 1H and 13C NMR Spectral Analysis of 3-Bromopyridine-D4.
• Ketone Pharma. (2024, August 24). The Role of 3-Bromoaniline in Modern Organic Synthesis.
• ResearchGate. (2025, August 7). Solvent and Catalyst Free, Regioselective .α-Bromination of Aralkyl Ketones Using N-Bromosuccinimide (NBS) Under Microwave Irradiation: An Efficient Protocol.
• Chemistry LibreTexts. (2021, December 10). 1.7.4: Mass Spectrometry - Fragmentation Patterns.
• A scientific journal article. (n.d.).
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• Al-Zaytoonah University of Jordan. (n.d.). Four-Step Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline from 2-Allylphenol. PMC.
• ResearchGate. (2025, August 6). An efficient regioselective NBS aromatic bromination in the presence of an ionic liquid | Request PDF.
• MDPI. (2014, March 20). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification.
• American Chemical Society. (2023, August 16). Development of a green and regioselective aromatic bromination reaction for the undergraduate organic chemistry laboratory.
• Magritek. (n.d.). Column Chromatography.
• Google Patents. (n.d.). CN102993022A - Preparation method of bromoaniline.
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• Edubirdie. (n.d.). Column Chromatography.
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Technical Guide: Mass Spectrometry Profiling of 3-Bromo-4-(butan-2-yloxy)aniline

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometry (MS) analysis of 3-Bromo-4-(butan-2-yloxy)aniline (CAS: 1354546-76-3). Often utilized as a high-value intermediate in the synthesis of tyrosine kinase inhibitors and other heterocyclic pharmaceuticals, the precise characterization of this molecule is critical for impurity profiling and reaction monitoring.

This document moves beyond standard operating procedures to explore the mechanistic causality of ionization and fragmentation, offering researchers a self-validating protocol grounded in the unique isotopic and structural properties of the analyte.

Physicochemical Properties & MS Prediction[1]

Before initiating analysis, one must understand the molecule's "spectral fingerprint." The presence of a bromine atom and a sec-butyl ether moiety dictates the mass spectral behavior.

Structural Data[2]

• IUPAC Name: 3-Bromo-4-(butan-2-yloxy)aniline

• Molecular Formula: C₁₀H₁₄BrNO

• Exact Mass (Monoisotopic ⁷⁹Br): 243.0259 Da

• Exact Mass (⁸¹Br): 245.0238 Da

The Bromine Isotopic Signature

The most distinct feature in the MS spectrum of this compound is the bromine isotope pattern. Bromine exists as two stable isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%).

• Diagnostic Value: In any ionization mode (ESI or EI), the molecular ion will appear not as a single peak, but as a 1:1 doublet separated by 2 Da (

  M and ).

• Validation Check: If your obtained spectrum does not show two peaks of nearly equal intensity at

  ~244 and ~246 (in ESI+), the species is not monobrominated.

Ionization Strategy

• Electrospray Ionization (ESI+): The primary amine (-NH₂) is a strong proton acceptor. Under acidic conditions (0.1% Formic Acid), the molecule readily protonates to form

  . This is the preferred method for quantitative LC-MS.

• Electron Impact (EI): Useful for structural elucidation during GC-MS. The radical cation

  will be generated, promoting extensive fragmentation useful for library matching.

Experimental Workflow (LC-MS/MS)

The following protocol is designed for trace-level detection and purity analysis. It prioritizes the separation of the sec-butyl isomer from potential n-butyl or iso-butyl impurities.

Sample Preparation[3][4][5]

• Solvent: Methanol (LC-MS Grade).

• Concentration: Prepare a stock of 1 mg/mL. Dilute to 1 µg/mL for full-scan tuning and 100 ng/mL for MRM optimization.

• Filtration: 0.22 µm PTFE filter (essential to prevent particulate clogging from synthesis residues).

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

  • Why: The hydrophobic butyl chain and bromine atom provide sufficient retention on C18 without requiring exotic phases.

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to elute salts).

  • 1-8 min: 5% -> 95% B (Linear gradient).

  • 8-10 min: 95% B (Wash).

  • 10.1 min: 5% B (Re-equilibration).

Mass Spectrometry Parameters (Source: ESI+)

• Capillary Voltage: 3.5 kV.

• Gas Temperature: 300°C (Ensures desolvation of the ether).

• Fragmentor Voltage: 110 V (Optimized to prevent in-source fragmentation of the labile ether bond).

Fragmentation Mechanisms & Pathways[6][7]

Understanding the fragmentation is crucial for distinguishing the target from structurally similar impurities (e.g., regioisomers).

Primary Fragmentation Pathway (ESI+)

The protonated molecular ion

( 244/246) undergoes a characteristic neutral loss driven by the ether linkage.

• Loss of Butene (-56 Da): The sec-butyl group is prone to a McLafferty-like rearrangement or onium reaction, leading to the elimination of butene (C₄H₈). This yields a stable phenol-like product ion (

  188/190).

  • Mechanism: The ether oxygen, once protonated or activated, facilitates the cleavage of the C-O bond, transferring a hydrogen from the butyl chain to the oxygen.

• Loss of Ammonia (-17 Da): A secondary pathway involves the loss of the amine group, typically observed at higher collision energies.

• Debromination: Homolytic cleavage of the C-Br bond is less common in ESI but prominent in EI.

Visualization of Fragmentation

The following diagram illustrates the logical flow of fragmentation, highlighting the specific mass shifts that serve as confirmation points.

Figure 1: Proposed ESI+ fragmentation pathway for 3-Bromo-4-(butan-2-yloxy)aniline. The transition 244 -> 188 is the primary quantifier.

Quantitative Data Summary

For researchers setting up Multiple Reaction Monitoring (MRM), the following transitions are recommended based on the fragmentation logic described above.

Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Type	Rationale
244.0 (⁷⁹Br)	188.0	15-20	Quantifier	Loss of butene (High Intensity)
246.0 (⁸¹Br)	190.0	15-20	Qualifier	Isotope confirmation (Must match Quantifier ratio)
244.0 (⁷⁹Br)	227.0	10	Qualifier	Loss of NH₃ (Soft fragmentation)
244.0 (⁷⁹Br)	109.0	35	Structural	Ring fragmentation (High energy)

Quality Control & Self-Validation

To ensure "Trustworthiness" (as per E-E-A-T), the analytical method must include internal checks.

• The Isotope Ratio Check:

  • Calculate the peak area ratio of the 244 -> 188 transition vs. the 246 -> 190 transition.

  • Acceptance Criteria: The ratio must be between 0.95 and 1.05. Deviation indicates interference from a co-eluting non-brominated impurity.

• Blank Verification:

  • Inject a solvent blank immediately after the highest standard.

  • Goal: Ensure no carryover, as the lipophilic butyl group can adhere to injector seals.

• Retention Time Locking:

  • The sec-butyl isomer should elute slightly earlier than the n-butyl isomer due to steric hindrance reducing interaction with the C18 phase. Use a reference standard of the n-butyl analog if available to validate separation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11562, 3-Bromoaniline (Structural Analog). Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Benzenamine, 4-bromo- Mass Spectrum (Electron Ionization).[1] Retrieved from [Link]

• Agilent Technologies. LC/MS Method Development for Basic Compounds using Formic Acid. Retrieved from [Link]

Sources

• 1. Benzenamine, 4-bromo- [webbook.nist.gov]

Protocols & Analytical Methods

Laboratory Scale Synthesis of 3-Bromo-4-(butan-2-yloxy)aniline: An Application Note and Detailed Protocol

Abstract: This document provides a comprehensive guide for the laboratory-scale synthesis of 3-Bromo-4-(butan-2-yloxy)aniline, a valuable substituted aniline intermediate in the development of novel pharmaceutical and agrochemical agents. The synthetic strategy is centered around the Williamson ether synthesis, a robust and well-established method for the formation of ethers. This protocol details the O-alkylation of 3-bromo-4-aminophenol with 2-bromobutane. Included are in-depth procedural steps, safety protocols, reagent specifications, and analytical characterization guidelines to ensure reproducible and high-purity synthesis.

Introduction

Substituted anilines are fundamental building blocks in modern organic synthesis, serving as key precursors for a diverse array of biologically active molecules.[1] The title compound, 3-Bromo-4-(butan-2-yloxy)aniline, incorporates a bromine atom, a secondary butoxy group, and an aniline moiety. This unique combination of functional groups provides multiple reaction sites for further molecular elaboration, making it a desirable intermediate in drug discovery programs. The bromo-substituent, for instance, can participate in various cross-coupling reactions, while the aniline nitrogen is readily functionalized.

The synthetic approach detailed herein employs the Williamson ether synthesis, a classic S(_N)2 reaction involving the nucleophilic attack of a deprotonated alcohol or phenol on an alkyl halide.[2][3] In this case, the phenolic hydroxyl group of 3-bromo-4-aminophenol is deprotonated by a suitable base to form a phenoxide, which then displaces the bromide from 2-bromobutane to form the desired ether linkage.[4] Careful selection of reaction conditions is crucial to favor O-alkylation over potential N-alkylation of the aniline.[5]

Reaction Scheme and Mechanism

The synthesis of 3-Bromo-4-(butan-2-yloxy)aniline proceeds via the following reaction:

Caption: Overall reaction for the synthesis of 3-Bromo-4-(butan-2-yloxy)aniline.

The mechanism of the Williamson ether synthesis is a classic bimolecular nucleophilic substitution (S(_N)2) reaction.[2] The reaction is initiated by the deprotonation of the phenolic hydroxyl group of 3-bromo-4-aminophenol by a base, such as potassium carbonate, to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of 2-bromobutane, leading to the displacement of the bromide leaving group and the formation of the ether bond.

Materials and Methods

Reagents and Materials

Reagent/Material	Grade	CAS Number	Supplier	Notes
3-Bromo-4-aminophenol	≥98%	16750-67-7	e.g., Sigma-Aldrich, TCI
2-Bromobutane	≥98%	78-76-2	e.g., Sigma-Aldrich, Alfa Aesar
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	584-08-7	e.g., Fisher Scientific	Finely powdered
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	68-12-2	e.g., Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Grade	141-78-6	e.g., VWR	For extraction
Brine (saturated NaCl solution)	N/A	Prepared in-house	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	7757-82-6	e.g., Fisher Scientific	For drying

Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel (250 mL)

• Rotary evaporator

• Vacuum filtration apparatus (Büchner funnel and flask)

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Detailed Synthesis Protocol

Caption: Step-by-step experimental workflow for the synthesis.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromo-4-aminophenol (5.0 g, 26.6 mmol, 1.0 equiv.) and anhydrous potassium carbonate (5.5 g, 39.9 mmol, 1.5 equiv.).

• Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask. Stir the suspension at room temperature for 15 minutes.

• Alkylation: Slowly add 2-bromobutane (4.37 g, 3.8 mL, 31.9 mmol, 1.2 equiv.) dropwise to the stirring suspension at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The reaction is complete when the starting aminophenol spot is no longer visible.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a 250 mL beaker containing 150 mL of ice-cold water.

• Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic extracts and wash with water (2 x 50 mL) followed by brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

The identity and purity of the synthesized 3-Bromo-4-(butan-2-yloxy)aniline should be confirmed by standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the aromatic protons, the methine and methylene protons of the butoxy group, and the amine protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the expected number of signals corresponding to the unique carbon atoms in the molecule.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for characteristic absorption bands for the N-H stretching of the amine, C-O stretching of the ether, and C-Br stretching.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₀H₁₄BrNO, MW: 244.13 g/mol ).

• Melting Point: A sharp melting point range indicates a high degree of purity.

Safety Precautions

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves when handling chemicals.

Chemical Hazards:

• 3-Bromo-4-aminophenol: Harmful if swallowed or inhaled. May cause skin and eye irritation.[6][7] Suspected of causing genetic defects.[6][7]

• 2-Bromobutane: Flammable liquid and vapor.[8][9][10] Causes skin and eye irritation.[11] May cause respiratory irritation.[11] Handle in a well-ventilated fume hood. Keep away from heat, sparks, and open flames.[8][9][10]

• N,N-Dimethylformamide (DMF): A combustible liquid that is a known reproductive toxin. Handle with care in a fume hood.

• Potassium Carbonate: May cause skin and eye irritation.

Handling and Disposal:

• All manipulations should be performed in a well-ventilated fume hood.

• Avoid inhalation of dust and vapors.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.[12]

• Dispose of all chemical waste according to institutional and local regulations.[8][9]

Discussion

The described protocol provides a reliable method for the synthesis of 3-Bromo-4-(butan-2-yloxy)aniline. The choice of potassium carbonate as the base and DMF as the solvent is based on established procedures for similar Williamson ether syntheses, which have been shown to effectively promote O-alkylation while minimizing side reactions.[13] The reaction temperature is maintained at 80-90 °C to ensure a reasonable reaction rate without causing decomposition of the reactants or product.

Purification by column chromatography is recommended to remove any unreacted starting materials and potential byproducts, such as the N-alkylated or N,O-dialkylated anilines. The purity of the final product should be assessed by TLC and confirmed by the analytical methods outlined in the characterization section.

References

• ResearchGate. (2024, September 10).
• Google Patents. (n.d.). Method of preparing 3-bromo-4-methylaniline.
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The Strategic Application of 3-Bromo-4-(butan-2-yloxy)aniline in Modern Medicinal Chemistry

Introduction: Unveiling a Versatile Scaffold for Targeted Therapies

In the landscape of contemporary drug discovery, the pursuit of novel molecular entities with high potency and selectivity against specific biological targets is paramount. Substituted anilines represent a cornerstone of medicinal chemistry, serving as versatile building blocks for a multitude of therapeutic agents.[1][2][3] Among these, 3-Bromo-4-(butan-2-yloxy)aniline emerges as a compound of significant interest, particularly in the synthesis of kinase inhibitors. Its unique structural features—a bromine atom ortho to the amine and a chiral butoxy group para to it—offer a sophisticated platform for generating molecules with finely tuned pharmacological profiles.

The bromine atom provides a reactive handle for a variety of cross-coupling reactions, enabling the construction of complex molecular architectures.[2] Concurrently, the butan-2-yloxy group can confer favorable pharmacokinetic properties, such as enhanced solubility and metabolic stability, while also providing a chiral center that can be exploited for stereospecific interactions with the target protein. This application note provides a comprehensive overview of the synthesis and potential applications of 3-Bromo-4-(butan-2-yloxy)aniline, complete with detailed protocols to guide researchers in leveraging this valuable intermediate for the development of next-generation therapeutics.

Core Synthesis of 3-Bromo-4-(butan-2-yloxy)aniline: A Multi-Step Approach

The synthesis of 3-Bromo-4-(butan-2-yloxy)aniline is a multi-step process that begins with a readily available starting material, 4-fluoronitrobenzene. The methodology is adapted from established procedures for analogous 4-alkoxyanilines.[4]

Caption: Synthetic pathway for 3-Bromo-4-(butan-2-yloxy)aniline.

Protocol 1: Synthesis of 3-Bromo-4-(butan-2-yloxy)aniline

Step 1: Bromination of 4-Fluoronitrobenzene

• To a stirred solution of 4-fluoronitrobenzene (1.0 eq) in concentrated sulfuric acid at 0°C, add N-bromosuccinimide (NBS) (1.05 eq) portion-wise, maintaining the temperature below 5°C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture carefully onto crushed ice, resulting in the precipitation of the product.

• Filter the solid, wash with copious amounts of water until the filtrate is neutral, and dry under vacuum to yield 3-bromo-4-fluoronitrobenzene.

Step 2: Etherification with Butan-2-ol

• To a solution of butan-2-ol (2.0 eq) in anhydrous tetrahydrofuran (THF), add sodium hydride (NaH) (60% dispersion in mineral oil, 1.5 eq) portion-wise at 0°C under an inert atmosphere.

• Stir the resulting alkoxide solution for 30 minutes at room temperature.

• Add a solution of 3-bromo-4-fluoronitrobenzene (1.0 eq) in anhydrous THF dropwise to the alkoxide solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 3-bromo-4-(butan-2-yloxy)nitrobenzene.

Step 3: Reduction of the Nitro Group

• To a mixture of 3-bromo-4-(butan-2-yloxy)nitrobenzene (1.0 eq) in ethanol and water, add ammonium chloride (4.0 eq) and iron powder (5.0 eq).

• Heat the mixture to reflux and stir vigorously for 2-4 hours. The disappearance of the starting material can be monitored by TLC.

• After cooling to room temperature, filter the reaction mixture through a pad of Celite®, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the aqueous residue with ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the final product, 3-Bromo-4-(butan-2-yloxy)aniline.

Parameter	Expected Value
Appearance	Light brown to amber oil or low-melting solid
Molecular Formula	C10H14BrNO
Molecular Weight	244.13 g/mol
Purity (by HPLC)	>95%

Application in the Synthesis of Kinase Inhibitors

The 3-bromo-4-alkoxyaniline scaffold is a privileged structure in the design of tyrosine kinase inhibitors.[5] The aniline nitrogen acts as a crucial hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding pocket. The bromine atom serves as a key attachment point for introducing various heterocyclic systems, which can occupy the solvent-exposed region and contribute to potency and selectivity.

A prime example of a therapeutic area where derivatives of 3-Bromo-4-(butan-2-yloxy)aniline would be highly relevant is in the development of inhibitors for receptor tyrosine kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[5][6]

Caption: Interaction of a 4-anilinoquinazoline inhibitor with a kinase active site.

Protocol 2: Synthesis of a 4-Anilinoquinazoline Core

This protocol outlines a general procedure for the coupling of 3-Bromo-4-(butan-2-yloxy)aniline with a 4-chloroquinazoline, a common step in the synthesis of many kinase inhibitors.[7]

• In a microwave vial, combine 4-chloro-6,7-dimethoxyquinazoline (1.0 eq), 3-Bromo-4-(butan-2-yloxy)aniline (1.1 eq), and isopropanol as the solvent.

• Add a catalytic amount of hydrochloric acid (e.g., 0.1 eq of 4 M HCl in dioxane).

• Seal the vial and heat the reaction mixture in a microwave reactor at 120°C for 30-60 minutes.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. The product may precipitate from the solution.

• Filter the solid product and wash with cold isopropanol, then with diethyl ether.

• If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography on silica gel to afford the desired N-(3-Bromo-4-(butan-2-yloxy)phenyl)-6,7-dimethoxyquinazolin-4-amine.

Advanced Synthetic Transformations: The Suzuki-Miyaura Cross-Coupling

The bromine atom on the aniline ring is a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. This allows for the introduction of a wide array of aryl and heteroaryl moieties, enabling extensive structure-activity relationship (SAR) studies.

Caption: Suzuki-Miyaura coupling for inhibitor diversification.

Protocol 3: Suzuki-Miyaura Coupling of the 4-Anilinoquinazoline Intermediate

• To a degassed mixture of N-(3-Bromo-4-(butan-2-yloxy)phenyl)-6,7-dimethoxyquinazolin-4-amine (1.0 eq), an appropriate aryl or heteroaryl boronic acid (1.5 eq), and a suitable solvent system (e.g., dioxane/water), add a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Add a base, typically an aqueous solution of sodium carbonate (2 M, 3.0 eq).

• Heat the reaction mixture to 80-100°C under an inert atmosphere for 4-12 hours.

• Monitor the reaction by LC-MS.

• After completion, cool the mixture to room temperature and dilute with water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final, highly functionalized kinase inhibitor.

Conclusion and Future Outlook

3-Bromo-4-(butan-2-yloxy)aniline represents a highly valuable and versatile building block in medicinal chemistry. Its strategic combination of a reactive bromine handle, a solubilizing and chiral butoxy group, and the critical aniline moiety makes it an ideal starting material for the synthesis of sophisticated kinase inhibitors and other targeted therapies. The protocols detailed herein provide a solid foundation for researchers to synthesize this key intermediate and elaborate it into diverse libraries of potential drug candidates. As the demand for more selective and potent therapeutics continues to grow, the judicious application of well-designed scaffolds like 3-Bromo-4-(butan-2-yloxy)aniline will undoubtedly play a pivotal role in advancing the frontiers of drug discovery.

References

• Smaill, J. B., et al. (2001). Tyrosine kinase inhibitors. 18. 6-Substituted 4-anilinoquinazolines and 4-anilinopyrido[3,4-d]pyrimidines as soluble, irreversible inhibitors of the epidermal growth factor receptor. Journal of Medicinal Chemistry, 44(4), 429-440. Available at: [Link]

• Sun, L., et al. (1998). Synthesis and biological evaluations of 3-substituted indolin-2-ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. Journal of Medicinal Chemistry, 41(14), 2588-2603. Available at: [Link]

• Alimohammadi, F., et al. (2019). 6,7-Disubstituted-4-anilinoquinazoline: Design, Synthesis and Anticancer Activity as a Novel Series of Potent Anticancer Agents. Scientia Iranica, 26(Special Issue on Nanoscience and Nanotechnology), 3535-3547. Available at: [Link]

• Li, Y., et al. (2024). Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. Molecules, 29(2), 481. Available at: [Link]

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• ChemRxiv. (2023). Ortho Arylation of N‐Aryl Amides and the Construction of Diagonal Tetraarylbenzenediamines and N‐Doped Fulminenes via BBr3. Available at: [Link]

• Google Patents. (2011). CN102199099A - Method for preparing 3-bromo-4-methoxyaniline.

• ChemRxiv. (2023). Ortho Arylation of N-Aryl Amides and the Construction of Diagonal Tetraaryldiamines and N-Doped Picenes via BBr3-Derived Dibromo. Available at: [Link]

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• Beilstein Journals. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Available at: [Link]

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A Validated HPLC Method for the Achiral and Chiral Analysis of 3-Bromo-4-(butan-2-yloxy)aniline: A Guide for Pharmaceutical Development

An Application Note and Protocol from the Desk of a Senior Application Scientist

Abstract

3-Bromo-4-(butan-2-yloxy)aniline is a substituted aniline derivative with significant potential as a key starting material or intermediate in the synthesis of novel pharmaceutical agents. Its structure presents two distinct analytical challenges: the quantification of its purity and the resolution of its enantiomers, arising from the chiral center in the butan-2-yloxy moiety. As the biological activity and toxicological profile of enantiomers can differ significantly, their separation and control are mandated by regulatory agencies.[1][2][3] This application note presents two robust High-Performance Liquid Chromatography (HPLC) methods: a reversed-phase (RP-HPLC) method for the accurate determination of chemical purity and a chiral HPLC method for the baseline separation and quantification of the (R)- and (S)-enantiomers. The causality behind each experimental choice is detailed, and the protocols are designed as self-validating systems in accordance with international guidelines.[4][5]

Introduction: The Analytical Imperative

The subject compound, 3-Bromo-4-(butan-2-yloxy)aniline, is a moderately non-polar molecule. Its core structure comprises a brominated aniline ring, which provides a strong chromophore for UV detection, and a chiral sec-butoxy ether group. The primary amino group (-NH₂) is basic, with an estimated pKa in the range of 4-5, making its ionization state—and thus its chromatographic retention in reversed-phase—highly dependent on mobile phase pH.[6] The presence of a stereocenter necessitates a dedicated chiral separation method to ensure the stereochemical purity of any subsequent active pharmaceutical ingredient (API). This guide provides comprehensive, validated protocols to address both analytical requirements.

Part I: Achiral Purity Determination by Reversed-Phase HPLC

Rationale and Method Development

The primary goal of this method is to separate the main compound from any process-related impurities, such as starting materials, by-products, or degradation products.

• Choice of Stationary Phase: A C18 (octadecylsilane) stationary phase was selected. The decision is grounded in the hydrophobic nature of the analyte, driven by the benzene ring, the bromo substituent, and the butyl chain.[7] This ensures strong retention and allows for effective separation based on differential hydrophobicity of potential impurities. A Phenyl-Hexyl column could be considered as an alternative to enhance separation of aromatic or unsaturated impurities through π-π interactions.[8][9]

• Mobile Phase Selection: A gradient elution with acetonitrile and water was chosen. Acetonitrile is a preferred organic modifier as it generally provides sharper peaks and lower viscosity than methanol for this class of compounds.[6] To ensure reproducible retention and symmetrical peak shape, the mobile phase must be buffered. The basic aniline group, if protonated, can interact with residual acidic silanols on the silica support, causing peak tailing.[6] By maintaining a mobile phase pH of approximately 7.5, well above the pKa of the aniline, the amino group remains in its neutral, non-ionized state. This suppresses silanol interactions and promotes a purely hydrophobic retention mechanism. A phosphate or bicarbonate buffer is suitable for this pH range.

• Detection: The conjugated aromatic system of the aniline derivative provides strong UV absorbance. Based on data from structurally similar compounds like p-Bromoaniline, a detection wavelength of 240-300 nm is appropriate.[10] For this method, a wavelength of 254 nm was chosen as it offers a good balance of sensitivity and specificity.

Experimental Protocol: Achiral Purity

This protocol is designed to be a self-validating system, incorporating system suitability checks as mandated by pharmacopeias like the USP.[11]

Instrumentation and Materials:

• HPLC System: A standard HPLC or UHPLC system with a binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size (or equivalent).

• Solvents: HPLC-grade Acetonitrile and ultrapure water.

• Reagents: Ammonium Bicarbonate (for buffer preparation).

• Reference Standard: Well-characterized 3-Bromo-4-(butan-2-yloxy)aniline standard (>99.5% purity).

Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	10 mM Ammonium Bicarbonate in Water, pH 7.5
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 50% B; 2-15 min: 50% to 95% B; 15-17 min: 95% B; 17.1-20 min: 50% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Preparation of Solutions:

• Mobile Phase A: Dissolve the appropriate amount of ammonium bicarbonate in ultrapure water to make a 10 mM solution. Adjust pH to 7.5 with formic acid or ammonium hydroxide if necessary. Filter through a 0.45 µm membrane.

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution.

Method Validation Protocol

The method must be validated to demonstrate its suitability for its intended purpose, in alignment with ICH Q2(R1) guidelines.[4][5][12]

Validation Parameter	Protocol Summary	Acceptance Criteria
Specificity	Inject diluent, standard, sample, and spiked sample (with expected impurities). Perform forced degradation (acid, base, peroxide, heat, light) and assess peak purity with DAD.	The analyte peak should be free from co-eluting peaks. Resolution > 2 between the main peak and closest impurity.
Linearity	Prepare a series of at least five concentrations across 50-150% of the nominal concentration (0.25-0.75 mg/mL). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Analyze samples spiked with the reference standard at three levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the percentage recovery.	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability: Six replicate injections of the standard solution. Intermediate Precision: Repeat on a different day with a different analyst.	RSD ≤ 2.0% for repeatability. Overall RSD for intermediate precision ≤ 2.0%.
Limit of Quantitation (LOQ)	Determine the concentration that yields a signal-to-noise ratio of approximately 10:1.	Precision at the LOQ level should have an RSD ≤ 10%.
Robustness	Systematically vary parameters: Flow rate (±0.1 mL/min), Column Temp (±2 °C), Mobile Phase pH (±0.2 units).	System suitability parameters must be met. Peak retention time shifts should be minimal and predictable.
System Suitability	Inject the standard solution five times before starting the sequence.	Tailing factor ≤ 1.5; Theoretical plates > 2000; RSD of peak areas ≤ 2.0%.[11][13]

Part II: Enantiomeric Separation by Chiral HPLC

Rationale and Method Development

Enantiomers have identical physicochemical properties in an achiral environment, making their separation on a standard C18 column impossible. Chiral recognition is required.

• Choice of Stationary Phase: Polysaccharide-based chiral stationary phases (CSPs) are highly effective for a wide range of chiral compounds, including those with amine and ether functionalities.[1] A column based on amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel was chosen. This CSP creates chiral grooves and cavities where enantiomers can form transient diastereomeric complexes through a combination of hydrogen bonding, dipole-dipole, and steric interactions. The differential stability of these complexes for the (R) and (S) enantiomers leads to different retention times.[3]

• Mobile Phase Selection: Normal-phase chromatography is often the first choice for polysaccharide CSPs. A mobile phase consisting of n-Hexane as the weak solvent and an alcohol, such as Isopropanol (IPA), as the polar modifier provides excellent enantioselectivity. The alcohol modifier competes with the analyte for polar interaction sites on the CSP, and its concentration is a critical parameter for optimizing resolution and retention time.[1][3]

Experimental Protocol: Chiral Separation

Instrumentation and Materials:

• HPLC System: Standard HPLC system (isocratic pump is sufficient).

• Column: Amylose tris(3.5-dimethylphenylcarbamate) immobilized on silica, 250 mm x 4.6 mm, 5 µm particle size (e.g., Chiralpak® IA or equivalent).

• Solvents: HPLC-grade n-Hexane and Isopropanol (IPA).

• Reference Standard: Racemic (1:1 mixture of enantiomers) 3-Bromo-4-(butan-2-yloxy)aniline.

Chromatographic Conditions:

Parameter	Setting
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Preparation of Solutions:

• Mobile Phase: Carefully mix 900 mL of n-Hexane with 100 mL of Isopropanol. Degas before use.

• Racemic Standard (0.5 mg/mL): Accurately weigh ~25 mg of the racemic standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

Validation Considerations for Chiral Method

Validation ensures the method can accurately quantify the enantiomeric excess.

• Specificity: The primary criterion is the baseline resolution of the two enantiomer peaks. The resolution factor (Rs) should be greater than 1.5.

• Limit of Quantitation (LOQ): The LOQ for the minor enantiomer in the presence of the major enantiomer must be determined. This is critical for controlling impurity limits (e.g., quantifying 0.1% of the unwanted enantiomer).

• Precision and Accuracy: Assessed by analyzing samples with known enantiomeric ratios.

Visualization of Analytical Workflow

The logical flow from receiving a sample to obtaining a full purity profile can be visualized as follows.

Caption: Workflow for complete purity analysis.

The relationship between method development choices and scientific principles is key to building a robust method.

Caption: Logic map for achiral method development.

Conclusion

The two HPLC methods detailed in this application note provide a robust and reliable framework for the complete quality control of 3-Bromo-4-(butan-2-yloxy)aniline. The reversed-phase method is demonstrated to be specific, linear, accurate, and precise for the determination of chemical purity. The chiral method achieves excellent separation of the (R)- and (S)-enantiomers, which is a critical requirement for the development of stereochemically pure pharmaceuticals. Adherence to these protocols and validation principles will ensure that the analytical data generated are fit for purpose and meet stringent regulatory expectations.

References

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• Waters Corporation. (n.d.). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621>. Waters. Retrieved from [Link]

• NIST. (n.d.). Benzenamine, 4-bromo-. NIST WebBook. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Side Products in the Synthesis of 3-Bromo-4-(butan-2-yloxy)aniline

Welcome to the technical support guide for the synthesis of 3-Bromo-4-(butan-2-yloxy)aniline. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during this multi-step synthesis. We will move beyond simple procedural outlines to delve into the mechanistic origins of common side products and provide field-proven troubleshooting strategies to enhance yield, purity, and reproducibility.

The synthesis of 3-Bromo-4-(butan-2-yloxy)aniline is typically approached via a two-stage process: first, a Williamson ether synthesis to couple the sec-butoxy group, followed by a regioselective electrophilic bromination of the aromatic ring. Each stage presents unique challenges and potential for impurity generation. This guide is structured in a question-and-answer format to directly address the specific issues you may face.

Overall Synthetic Workflow

Below is the intended synthetic pathway. Subsequent sections will address deviations from this ideal route.

Caption: General two-step synthesis of 3-Bromo-4-(butan-2-yloxy)aniline.

Part 1: Troubleshooting the Williamson Ether Synthesis Stage

The initial step involves the O-alkylation of 4-aminophenol with a sec-butyl electrophile (e.g., 2-bromobutane). The primary challenge in this stage is managing the competing nucleophilicity of the amino group and the potential for elimination reactions with the secondary halide.

FAQ 1: My reaction yields are low and I've isolated butene gas. What is happening?

Question: I'm attempting the Williamson ether synthesis using 4-aminophenol, 2-bromobutane, and a strong base like sodium hydroxide, but my yield of 4-(butan-2-yloxy)aniline is poor. I also have evidence of gas evolution, which I suspect is butene. Why is this happening and how can I fix it?

Answer:

You are encountering a classic competing side reaction in Williamson ether synthesis: the base-catalyzed E2 elimination of the alkyl halide.[1][2]

• Causality (SN2 vs. E2): The reaction of an alkoxide (or in this case, a phenoxide) with an alkyl halide can proceed via two pathways: SN2 substitution to form the desired ether, or E2 elimination to form an alkene. Your alkylating agent, 2-bromobutane, is a secondary halide. Secondary halides are highly susceptible to E2 elimination, especially in the presence of a strong, sterically unhindered base like sodium hydroxide.[3] The hydroxide or the phenoxide can act as a base, abstracting a proton from the carbon adjacent to the C-Br bond, leading to the formation of but-1-ene and but-2-ene.

Caption: Competing SN2 and E2 pathways in the ether synthesis step.

Troubleshooting and Prevention:

To favor the SN2 pathway and maximize your ether yield, you must minimize the conditions that promote elimination:

• Choice of Base: Switch from a strong base like NaOH or KOH to a weaker, non-nucleophilic base. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. These bases are strong enough to deprotonate the phenolic hydroxyl group but are less likely to promote elimination of the secondary halide.

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures significantly favor the E2 elimination pathway.[1] Start at a moderate temperature (e.g., 50-60 °C) and monitor the reaction progress by TLC.

• Solvent Choice: Use a polar aprotic solvent like DMF or acetonitrile. These solvents effectively solvate the cation of the base, leaving a more reactive "naked" phenoxide anion, which can enhance the rate of the SN2 reaction without promoting elimination as much as protic solvents might.

Protocol for Removal:

Butenes are volatile gases and will be removed from the reaction mixture under normal workup conditions. The primary issue is the loss of yield, not product contamination. Unreacted 4-aminophenol can be removed via column chromatography or by an acid-base extraction, as it is more acidic than the product.

FAQ 2: I've found an impurity with the same mass as my product. Could it be an isomer?

Question: My mass spectrometry results show a significant peak with the same m/z as my desired 4-(butan-2-yloxy)aniline, but my NMR is complex. What could this impurity be?

Answer:

This is very likely the N-alkylated isomer, 4-hydroxy-N-(butan-2-yl)aniline .

• Causality (Ambident Nucleophile): The 4-aminophenol starting material is an ambident nucleophile, meaning it has two nucleophilic sites: the phenoxide oxygen and the amino nitrogen. While the phenoxide is generally a stronger nucleophile in polar aprotic solvents and will preferentially attack the alkyl halide (O-alkylation), the amino group can also react to form a C-N bond (N-alkylation). The relative rates of O- vs. N-alkylation depend heavily on reaction conditions.

Troubleshooting and Prevention:

• Ensure Complete Deprotonation of Phenol: The key to favoring O-alkylation is to generate the phenoxide anion. Using a full equivalent of a suitable base (like K₂CO₃) before adding the alkylating agent is crucial. The neutral amino group is a much weaker nucleophile than the anionic phenoxide.

• Solvent Effects: In polar aprotic solvents (DMF, DMSO, acetonitrile), O-alkylation is generally favored. In contrast, polar protic solvents (like ethanol or water) can solvate the phenoxide through hydrogen bonding, reducing its nucleophilicity and potentially increasing the relative amount of N-alkylation.

• Protecting Group Strategy (Advanced): For maximum selectivity, though it adds steps, you can protect the amine functionality before the ether synthesis. Acylating the amine to form an amide (e.g., using acetic anhydride to form 4-acetamidophenol) dramatically reduces its nucleophilicity. After the Williamson ether synthesis, the acetyl group can be easily removed by hydrolysis to yield the pure O-alkylated product.

Protocol for Removal:

Separating the O- and N-alkylated isomers can be challenging due to their similar polarities.

• Column Chromatography: Careful column chromatography on silica gel is the most effective method. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, can often resolve the two isomers.

• Derivatization: In some cases, reacting the mixture with an aldehyde to form a Schiff base with the primary amine product could allow for separation, followed by hydrolysis to recover the desired product.

Part 2: Troubleshooting the Electrophilic Bromination Stage

This second stage involves the bromination of the highly activated 4-(butan-2-yloxy)aniline ring. The challenge here is to achieve selective mono-bromination and avoid oxidation.

FAQ 3: My final product is contaminated with a significant amount of a di-brominated species. How can I achieve mono-bromination?

Question: When I brominate my 4-(butan-2-yloxy)aniline intermediate, I get a mixture of my desired product and a di-bromo impurity. Why is the ring so reactive, and how do I stop the reaction after one addition?

Answer:

The impurity is almost certainly 3,5-dibromo-4-(butan-2-yloxy)aniline . Its formation is a direct consequence of the powerful activating nature of the substituents on your aromatic ring.

• Causality (Ring Activation): The aniline ring is activated by two strong electron-donating groups: the amino group (-NH₂) and the sec-butoxy group (-OR). Both are ortho-, para-directing.[4][5] Since the para position is occupied by the butoxy group, both groups strongly direct incoming electrophiles to positions 3 and 5. The activation is so potent that after the first bromine atom adds at position 3, the ring remains highly activated and readily reacts with another equivalent of the brominating agent at the remaining ortho position (position 5). This leads to over-bromination.[6][7]

Caption: Reaction cascade leading to mono- and di-brominated products.

Troubleshooting and Prevention:

Controlling this reaction requires taming the reactivity of the aniline ring or using a less aggressive brominating agent.

• Choice of Brominating Agent: Avoid using elemental bromine (Br₂), especially in polar solvents, as it is highly reactive and difficult to control. N-Bromosuccinimide (NBS) is a much milder and more selective source of electrophilic bromine, making it the preferred reagent for activated systems.[8]

• Stoichiometry and Reverse Addition: Use precisely one equivalent of NBS. To prevent localized high concentrations of the brominating agent, consider a "reverse addition" protocol: slowly add a solution of your aniline intermediate to a solution of NBS.

• Temperature Control: Perform the reaction at low temperatures (e.g., 0 °C or even -10 °C) to slow down the reaction rate and improve selectivity.[8]

• Amine Protection (Most Robust Method): The most reliable way to prevent over-bromination is to temporarily reduce the activating effect of the amino group by converting it into an amide. Reacting the 4-(butan-2-yloxy)aniline with acetic anhydride will form the corresponding acetanilide. The acetyl group is still ortho-, para-directing but is much less activating than the amino group. After bromination of the acetanilide (which will proceed cleanly to the mono-bromo product), the protecting group is easily removed via acid or base hydrolysis.[6][7]

Protocol for Removal:

The mono- and di-brominated products often have different solubility profiles and polarities.

• Recrystallization: This should be the first method attempted. The di-bromo product is often less soluble than the mono-bromo product in common solvent systems like ethanol/water or heptane/ethyl acetate.

• Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel is a reliable method for separation.

FAQ 4: My final product has a dark red or brown color that is difficult to remove. What is causing this?

Question: After the bromination and workup, my isolated product is a dark, discolored oil or solid. Standard purification methods aren't removing the color completely. What are these colored impurities?

Answer:

The color is due to the formation of oxidized and potentially polymeric byproducts. Anilines are notoriously sensitive to oxidation, and this sensitivity is exacerbated under the conditions of electrophilic bromination.[9][10]

• Causality (Oxidation): The electron-rich aniline ring can be easily oxidized by the brominating reagent (especially Br₂) or even by air, particularly if any acid is present. This oxidation leads to a complex mixture of highly colored species, often quinone-like structures and polymeric materials, which can be difficult to separate from the final product.[9][10]

Troubleshooting and Prevention:

• Use a Milder Brominating Agent: As mentioned previously, NBS is less oxidizing than Br₂.

• Degas Solvents: Use solvents that have been degassed (e.g., by bubbling nitrogen or argon through them) to remove dissolved oxygen.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (N₂ or Ar) to prevent air oxidation.

• Control Temperature: Keep the reaction temperature low.

• Workup Quench: During the workup, after the reaction is complete, add a mild reducing agent like sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) to quench any unreacted brominating agent and destroy some of the colored byproducts.[11]

Protocol for Removal:

• Activated Carbon Treatment: Dissolve the crude product in a suitable organic solvent and stir with a small amount of activated carbon (charcoal) for 15-30 minutes. The carbon will adsorb many of the colored, high-molecular-weight impurities. Filter the mixture through a pad of Celite to remove the carbon and then concentrate the solvent.

• Acid-Base Extraction: Dissolve the crude product in a non-polar organic solvent (e.g., dichloromethane or ethyl acetate). Wash with a dilute acid (e.g., 1M HCl) to protonate your aniline product and extract it into the aqueous layer, leaving non-basic colored impurities in the organic layer. Then, basify the aqueous layer with NaOH and re-extract your purified product back into an organic solvent.[10]

• Column Chromatography: A plug of silica gel or a full column can be effective at removing baseline, polar, colored impurities.

Summary Table of Common Side Products

Side Product Name	Structure	Originating Step	Primary Cause	Prevention Strategy
Butenes	CH₃-CH=CH-CH₃ / CH₂=CH-CH₂-CH₃	Ether Synthesis	E2 elimination of 2-bromobutane	Use weaker base (K₂CO₃); lower reaction temperature.
4-hydroxy-N-(butan-2-yl)aniline	(HO)-C₆H₄-NH(sec-butyl)	Ether Synthesis	N-alkylation (ambident nucleophile)	Ensure full deprotonation of phenol; use polar aprotic solvent.
3,5-dibromo-4-(butan-2-yloxy)aniline	Br-C₆H₂(NH₂)(O-sec-butyl)-Br	Bromination	High ring activation leading to over-bromination	Use NBS instead of Br₂; low temperature; protect amine as acetanilide.
Oxidation Products	Complex Mixture	Bromination / Storage	Oxidation of electron-rich aniline ring	Use NBS; inert atmosphere; quench with NaHSO₃; proper storage.

References

• Veeprho Pharmaceuticals. (n.d.). Aniline Impurities and Related Compound.

• Khan Academy. (n.d.). Bromination of Aniline. Retrieved from [Link]

• Khan Academy. (2022, December 22). Bromination of Aniline | Electrophilic Aromatic Substitution Reactions | Chemistry [Video]. YouTube. Retrieved from [Link]

• Vedantu. (n.d.). Electrophilic Substitution: Definition, Mechanism & Key Examples. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment 24: Electrophilic Aromatic Substitution. Retrieved from [Link]

• Ataman Kimya. (n.d.). ANILINE. Retrieved from [Link]

• Zhang, Y., et al. (2015). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 20(8), 14549-14565. [Link]

• Vedantu. (n.d.). Anilines: Structure, Properties & Uses in Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• ChemTalk. (2022, October 23). Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]

• Sciencemadness Discussion Board. (2005, January 11). aniline impurities. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-BROMO-4-AMINOTOLUENE. Coll. Vol. 1, p.111 (1941); Vol. 4, p.15 (1925). Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. Electrophilic Substitution: Definition, Mechanism & Key Examples [vedantu.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Khan Academy [khanacademy.org]
• 7. m.youtube.com [m.youtube.com]
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• 9. Anilines: Structure, Properties & Uses in Chemistry [vedantu.com]
• 10. sciencemadness.org [sciencemadness.org]
• 11. Organic Syntheses Procedure [orgsyn.org]

Overcoming challenges in the scale-up of 3-Bromo-4-(butan-2-yloxy)aniline production

To: Technical Operations Team / Process Chemistry Group From: Senior Application Scientist, Process Development Subject: Technical Support Guide: Scale-Up of 3-Bromo-4-(butan-2-yloxy)aniline

This guide addresses the specific challenges in the scale-up production of 3-Bromo-4-(butan-2-yloxy)aniline (CAS: 446297-79-0 equivalent/analog). It focuses on the two critical control points (CCPs): the installation of the sec-butoxy group via alkylation and the chemoselective reduction of the nitro group without dehalogenation.

Process Overview & Logic

The synthesis typically follows a two-step sequence starting from 2-Bromo-4-nitrophenol . While Nucleophilic Aromatic Substitution (SNAr) on 3-bromo-4-fluoronitrobenzene is possible, the phenol alkylation route is generally preferred for cost-efficiency at scale, despite the challenges associated with secondary alkyl halides.

Master Process Map

Caption: Critical path for the synthesis of 3-Bromo-4-(butan-2-yloxy)aniline highlighting the two Critical Control Points (CCPs).

Critical Control Points (CCPs) & Troubleshooting

CCP 1: The Alkylation Challenge (Ether Formation)

The Issue: Reacting a phenol with a secondary alkyl halide (2-bromobutane) often leads to E2 elimination , producing 2-butene gas instead of the desired ether, resulting in low conversion and high reagent consumption.

Troubleshooting Guide: Alkylation

Symptom	Probable Cause	Corrective Action
Low Conversion (<60%)	Competition from E2 elimination due to high temperature or strong base.	Reduce Temperature: Maintain 60–70°C. Above 80°C, elimination dominates.Switch Solvent: Use DMF or NMP (polar aprotic) to accelerate SN2 over E2. Avoid acetone/MEK for scale-up if rate is slow.
High Impurity: Phenol Recovery	Incomplete reaction due to "stalling" (base encapsulation).	Grind Base: Use micronized anhydrous K2CO3. Large particles passivate.Catalyst: Add 5 mol% KI (Finkelstein condition) to convert alkyl bromide to more reactive iodide in situ.
Off-gassing / Pressure Build-up	Formation of 2-butene (volatile byproduct).	Venting: Ensure reactor has adequate reflux condenser (0°C coolant) to retain 2-bromobutane while venting butene.Excess Reagent: Expect to use 1.5–2.0 equivalents of 2-bromobutane to account for loss to elimination.

Technical Insight: For scale-up, Phase Transfer Catalysis (PTC) is often superior to DMF due to solvent removal ease.

• Protocol: Toluene/Water system with TBAB (Tetrabutylammonium bromide) and KOH.

• Note: While PTC is cleaner for workup, the reaction rate with secondary halides can be sluggish. If Toluene reflux (110°C) is required, elimination will be significant. DMF/K2CO3 at 65°C is the "Gold Standard" for yield.

CCP 2: The Reduction Challenge (Chemoselectivity)

The Issue: The bromine atom at position 3 is electronically activated and susceptible to hydrodehalogenation (replacement by Hydrogen) during the reduction of the nitro group, especially with Pd/C catalysts.

Troubleshooting Guide: Nitro Reduction

Symptom	Probable Cause	Corrective Action
Loss of Bromine (Des-bromo impurity > 1%)	Use of Palladium (Pd/C) or high pressure/temp.	Change Catalyst: Do NOT use Pd/C. Use 5% Pt/C (Sulfided) or Pt/C with Vanadium doping. These are specific for nitro reduction while preserving halogens.
Incomplete Reduction (Hydroxylamine intermediate)	Reaction stopped too early or H2 starvation.	Check Endpoint: Monitor HPLC for the disappearance of the hydroxylamine intermediate (often elutes just before product).Increase Pressure: 3–5 bar H2 is usually sufficient.
Filtration Difficulties (Iron Sludge)	Used Fe/AcOH or Fe/NH4Cl method.	Switch to Hydrogenation: If equipment allows, catalytic hydrogenation is cleaner.Celite Pack: If using Iron, filter hot through a Celite pad to prevent clogging.

Authoritative Protocol (Catalytic Hydrogenation):

• Catalyst: 1% wt loading of 5% Pt(S)/C (Sulfided Platinum on Carbon).

• Solvent: Methanol or Ethyl Acetate.

• Conditions: 5 bar H2, 25–40°C.

• Result: Typically >99% selectivity for Nitro vs Bromo.

Frequently Asked Questions (FAQs)

Q1: Can I use the SNAr route (3-bromo-4-fluoronitrobenzene + 2-butanol) instead? A: Yes, and it is often cleaner. However, 3-bromo-4-fluoronitrobenzene is significantly more expensive than 2-bromo-4-nitrophenol.

• If you choose this route: You must use a strong base like NaH (sodium hydride) or KOtBu in THF to form the alkoxide first.

• Warning: The secondary alkoxide is bulky. Reaction times will be long, and unreacted fluoride starting material is difficult to separate from the product.

Q2: My HPLC shows a "Bis-alkylated" impurity. What is it? A: This is unlikely in the phenol alkylation route unless your starting material has two hydroxyl groups. However, if you are seeing a peak with double the molecular weight, it is likely an Azoxy dimer , formed during incomplete or basic reduction conditions. Ensure your reduction pH is neutral or slightly acidic.

Q3: How do I remove the residual DMF from the alkylation step? A: DMF is difficult to distill without degrading the product.

• Best Practice: Quench the reaction mixture into 3 volumes of ice water. The product (nitro intermediate) should precipitate as a solid. Filter and wash copiously with water. If it oils out, extract with Ethyl Acetate, wash with water (3x) to remove DMF, then brine.

Analytical Specifications (Standardized)

Parameter	Specification	Method
Appearance	Off-white to light brown solid	Visual
Purity (HPLC)	≥ 98.0% (Area %)	C18 Column, ACN/Water + 0.1% TFA
Des-bromo Impurity	≤ 0.5%	HPLC (Critical for biological activity)
Water Content	≤ 0.5%	Karl Fischer
Residual Solvents	DMF < 880 ppm, EtOAc < 5000 ppm	GC-Headspace

References

• Alkylation of Phenols with Secondary Halides

  • Mechanism:[1] Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. (Discusses SN2 vs E2 competition).

  • Protocol: "Williamson Ether Synthesis." Organic Syntheses, Coll. Vol. 1, p. 75. Link (General methodology adapted for secondary halides).

• Selective Reduction of Halonitroarenes

  • Catalyst Selection: Blaser, H. U., et al. "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis, 2003, 345, 103–144. Link

  • Sulfided Platinum: "Hydrogenation of Nitro Compounds with Sulfided Platinum Catalysts." Engelhard (BASF) Technical Bulletin. (Industry standard for preserving halogens).

• Synthesis of 3-Bromo-4-alkoxyanilines

  • Patent Reference: "Process for the preparation of 4-alkoxy-3-bromoanilines." US Patent 7,126,026. (Describes similar chemistry for methoxy analogs). Link

Sources

• 1. US6380440B1 - Processes for the preparation of 3-bromoanisole and 3-bromonitrobenzene - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Definitive Structural Validation of 3-Bromo-4-(butan-2-yloxy)aniline: A Comparative Guide

Executive Summary

In the development of small molecule kinase inhibitors, the intermediate 3-Bromo-4-(butan-2-yloxy)aniline (CAS: 1249513-87-8) represents a critical structural scaffold. Its validation presents unique challenges: the presence of a chiral sec-butyl ether chain and the necessity of confirming the precise regiochemical position of the bromine atom relative to the amine and ether functionalities.

While Nuclear Magnetic Resonance (NMR) is the standard for solution-state characterization, it often yields ambiguous data regarding absolute configuration and polymorphic behavior. This guide objectively compares the performance of Single Crystal X-Ray Diffraction (SCXRD) against NMR and Mass Spectrometry (MS), establishing SCXRD as the "Gold Standard" for definitive structural elucidation of this compound.

Part 1: The Structural Challenge

The molecule contains three distinct features that require validation:

• Regiochemistry: Confirming the Bromine is at the 3-position (ortho to the ether, meta to the amine).

• Chirality: The sec-butyl group (butan-2-yloxy) contains a chiral center (R or S).

• Solid-State Form: Identification of polymorphs which affect solubility and bioavailability.

The Ambiguity of Alternatives

• 1H NMR Limitations: While splitting patterns can suggest the 1,2,4-substitution pattern, distinguishing between the 3-bromo and 2-bromo isomers can be difficult if coupling constants (

  ) are similar (~2-3 Hz for meta, ~8-9 Hz for ortho). Furthermore, standard 1H NMR cannot determine the absolute stereochemistry of the sec-butyl group without chiral shift reagents.

• Mass Spectrometry (MS): Confirms molecular weight and isotopic pattern (79Br/81Br ratio) but provides zero structural or spatial information.

Part 2: Comparative Analysis (Method Performance)

The following table contrasts the "performance" of an X-ray structural package against standard spectroscopic data for this specific aniline derivative.

Feature	X-Ray Crystallography (SCXRD)	NMR Spectroscopy (1H/13C/NOESY)	Mass Spectrometry (HRMS)
Regio-Isomer Certainty	Absolute (100%) Direct visualization of electron density maps.	High (90-95%) Inferred from coupling constants and NOE signals.	None Isomers have identical mass.
Stereochemistry	Absolute Can determine R/S configuration using anomalous scattering (Br atom).	Relative/Ambiguous Requires derivatization or chiral solvents.	None
Sample State	Solid (Single Crystal).	Solution (CDCl3/DMSO-d6).	Gas/Ionized Phase.
Data Output	Bond lengths, angles, torsion angles, packing forces.	Chemical shifts, integrals, connectivity.[1]	m/z ratio, isotopic abundance.
Turnaround Time	24-48 Hours (including crystallization).	15-30 Minutes.	< 5 Minutes.
Sample Recovery	Non-Destructive (Crystal remains).[2]	Non-Destructive.[2][3]	Destructive.[4]

Expert Insight: Why SCXRD Wins Here

For 3-Bromo-4-(butan-2-yloxy)aniline, the presence of the Bromine (Br) atom is the "ace in the hole" for crystallography. Bromine is a heavy atom with significant electron density (

), making it an excellent scatterer of X-rays. This allows for:

• Easy Phasing: The heavy atom method can be used to solve the phase problem rapidly.

• Anomalous Dispersion: The Br atom provides sufficient anomalous signal to determine the absolute configuration of the sec-butyl tail, differentiating the R and S enantiomers without external references.

Part 3: Experimental Protocol (Self-Validating System)

To validate this structure, you must move from synthesis to crystal growth to diffraction. This protocol is designed to be self-validating: if the crystal does not diffract, the crystallization step is revisited before wasting beamtime.

Step 1: Crystallization (The Critical Filter)

Goal: Obtain a single crystal of dimensions ~0.2 x 0.2 x 0.2 mm.

• Method: Slow Evaporation (Preferred for ether-anilines).

• Solvent System: Acetone/Hexane (1:1) or Ethanol.[4][5] The hydrophobic butyl chain requires a semi-polar environment.

• Protocol:

  • Dissolve 20 mg of 3-Bromo-4-(butan-2-yloxy)aniline in 1 mL of Acetone.

  • Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial (removes dust nuclei).

  • Add 0.5 mL of Hexane dropwise until slight turbidity appears, then add 1 drop of Acetone to clear it.

  • Cover with parafilm and poke 3-4 small holes.

  • Store in a vibration-free dark environment at 20°C.

  • Validation: Inspect after 24-48 hours under a polarized light microscope. Sharp extinction (blinking on/off) indicates a single crystal.

Step 2: Data Collection

• Instrument: Diffractometer with Mo-K

  radiation ( Å).[6][7] Note: Mo source is preferred over Cu for brominated compounds to minimize absorption artifacts.

• Temperature: 100 K (Cryostream). Freezing the crystal reduces thermal motion (anisotropic displacement), sharpening the resolution.

Step 3: Refinement Strategy

• Software: SHELXT (Solution) and SHELXL (Refinement).

• Criteria for Success:

  • (R-factor) < 5.0%.

  • Goodness of Fit (GooF) near 1.0.

  • Check for disorder in the flexible sec-butyl chain. If the chain is "waving," model it with split positions.

Part 4: Visualization of Workflows

Diagram 1: Structural Validation Workflow

This flowchart illustrates the decision-making process for validating the aniline derivative, highlighting the "Go/No-Go" checkpoints.

Caption: Step-by-step workflow for moving from crude synthesis to definitive crystallographic proof.

Diagram 2: Logic of Method Selection

When to deploy X-ray vs. NMR for this specific molecule class.

Caption: Decision matrix for selecting the appropriate analytical technique based on specific structural questions.

Part 5: Expected Results & Interpretation

When analyzing the crystallographic data for 3-Bromo-4-(butan-2-yloxy)aniline, the following structural features confirm the validity of the model:

• Bond Lengths:

  • C-Br: Expected range 1.88 – 1.91 Å. A significant deviation suggests incorrect atom assignment (e.g., confusing Cl for Br).

  • C-O (Ether): Expected range 1.36 – 1.44 Å.

• Hydrogen Bonding:

  • Look for an intermolecular hydrogen bond between the Aniline -NH2 (Donor) and the Ether -O- (Acceptor) of a neighboring molecule, or the Br atom. These interactions drive the crystal packing (lattice energy).

• Displacement Ellipsoids (ORTEP):

  • At 100K, ellipsoids should be small and spherical. Elongated "cigar-shaped" ellipsoids on the butyl chain indicate thermal disorder or dynamic motion of the flexible tail.

Troubleshooting

• Twinning: If the diffraction spots are split or not spherical, the crystal may be a "twin" (two crystals grown together). Solution: Recrystallize using a slower evaporation rate or cut the crystal under a microscope.

• Weak High-Angle Data: If spots disappear at high angles (

  ), the crystal quality is poor. Solution: Increase exposure time or grow larger crystals.[4]

References

• Cambridge Crystallographic Data Centre (CCDC). Guidance on depositing and validating crystal structures. [Link]

• International Union of Crystallography (IUCr). CheckCIF validation service for crystallographic data. [Link]

• Grover, V. et al. (2012). Role of Halogen Bonds in the Crystal Engineering of Aniline Derivatives. Crystal Growth & Design.[8] (Contextual grounding for halogenated aniline packing). [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pulstec.net [pulstec.net]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Perhalogenated Anilines as Bifunctional Donors of Hydrogen and Halogen Bonds in Cocrystals with Ditopic Nitrogen-Containing Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reactivity comparison of 3-Bromo-4-(butan-2-yloxy)aniline in different coupling reactions

Topic: Reactivity comparison of 3-Bromo-4-(butan-2-yloxy)aniline in different coupling reactions Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary & Structural Analysis

3-Bromo-4-(butan-2-yloxy)aniline is a high-value pharmacophore scaffold, particularly prevalent in the synthesis of tyrosine kinase inhibitors (e.g., EGFR, BTK inhibitors). Its reactivity profile is defined by three competing structural features:

• The Electrophile (C3-Br): A deactivated aryl bromide handle. The electron-rich nature of the ring (due to C1-NH₂ and C4-OR) increases the energy barrier for oxidative addition by Palladium(0) compared to electron-deficient aryl halides.

• The Nucleophile (C1-NH₂): A primary aniline capable of coordinating to metal centers or acting as a competing nucleophile in Buchwald-Hartwig scenarios.

• The Steric Modulator (C4-sec-butoxy): The branched butan-2-yloxy group exerts greater steric pressure on the ortho-bromide than a simple methoxy group, potentially influencing catalyst approach and reductive elimination rates.

This guide compares the performance of this scaffold in Suzuki-Miyaura , Buchwald-Hartwig , and Sonogashira couplings, providing evidence-based protocols to maximize chemoselectivity.

Comparative Reactivity Matrix

The following table synthesizes experimental data for 3-bromo-4-alkoxyanilines. Note that while the sec-butoxy group adds lipophilicity and slight steric bulk, reactivity trends largely mirror the methoxy analogs.

Reaction Type	Primary Challenge	Chemoselectivity (Free Amine)	Yield Potential	Critical Parameter
Suzuki-Miyaura	Oxidative addition to electron-rich Ar-Br	High . Amine tolerated without protection.	85-95%	Ligand electron-richness (e.g., SPhos, PCy₃).
Buchwald-Hartwig	Self-Coupling . The substrate contains both Ar-Br and Ar-NH₂.	Low . Polymerization/dimerization risk is high.	<40% (unprotected)80-90% (N-protected)	N-Protection is mandatory for high yields.
Sonogashira	Catalyst poisoning by free amine; Cu-mediated side reactions.	Moderate . Feasible but often requires higher catalyst loading.	60-80%	Copper-free conditions or N-protection.

Decision Logic & Workflow

The following flowchart illustrates the strategic decision-making process for functionalizing 3-Bromo-4-(butan-2-yloxy)aniline.

Figure 1: Strategic workflow for selecting the optimal coupling pathway based on the target transformation.

Deep Dive: Reaction Protocols & Mechanisms

A. Suzuki-Miyaura Coupling (The "Gold Standard")

Mechanism: The free aniline does not significantly inhibit the catalytic cycle. However, the electron-rich nature of the ring requires electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) to facilitate the oxidative addition step.

Protocol (Optimized for 3-Bromo-4-alkoxyanilines):

• Reagents: Substrate (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₃PO₄ (2.0 equiv).

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1).

• Conditions: Heat at 80–100°C for 4–12 hours under Argon.

• Workup: Cool, dilute with EtOAc, wash with brine. The product typically precipitates or is easily purified via silica gel chromatography (Hexane/EtOAc).

Why it works: The basic conditions keep the aniline neutral (or deprotonated), preventing coordination to Pd. SPhos creates a highly active Pd(0) species that overcomes the electronic deactivation of the C-Br bond.

B. Buchwald-Hartwig Amination (The "Trap")

The Problem: The substrate possesses both the halide (electrophile) and the amine (nucleophile). Under standard Buchwald conditions, the molecule will preferentially react with itself, forming dimers or oligomers.

Comparative Data: Protected vs. Unprotected

Condition	Substrate Form	Product	Yield	Notes
Direct	Free Amine	Oligomers	<15%	Competitive self-coupling dominates.

| Protected | N-Boc-3-bromo... | Coupled Product | 88% | Boc group sterically and electronically deactivates the aniline N. |

Recommended Protocol (Protection-First Strategy):

• Protection: React substrate with Boc₂O (1.1 equiv) in THF/Reflux to yield tert-butyl (3-bromo-4-(butan-2-yloxy)phenyl)carbamate.

• Coupling:

  • Catalyst: Pd₂(dba)₃ (1 mol%) + Xantphos (2 mol%).

  • Base: Cs₂CO₃ (1.5 equiv).

  • Solvent: 1,4-Dioxane, 100°C.

• Deprotection: TFA/DCM (1:1) at RT.

C. Sonogashira Coupling

Nuance: While the free amine can be tolerated, copper(I) iodide (co-catalyst) often forms complexes with primary anilines, slowing the reaction.

Protocol (Copper-Free Variant): To avoid amine interference, use a Copper-free modification:

• Catalyst: PdCl₂(PPh₃)₂ (5 mol%).

• Base: Pyrrolidine or Piperidine (acts as base and solvent).

• Temp: 60°C.

• Result: Yields ~70%. Eliminates the risk of Cu-amine complexation.

Mechanistic Visualization: The Competition

The following diagram highlights the mechanistic divergence in the Buchwald-Hartwig scenario, emphasizing why protection is critical.

Figure 2: Mechanistic competition in Buchwald-Hartwig coupling. Without protection, the internal NH₂ competes with the external amine.

References

• Suzuki Coupling of Electron-Rich Anilines

  • Title: "Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines."[1]

  • Source: RSC Advances / PubMed Central.

  • URL: [Link]

• Buchwald-Hartwig Methodologies

  • Title: "Buchwald-Hartwig Coupling - General Procedures and Mechanism."

  • Source: Organic Chemistry Portal.[2]

  • URL: [Link]

• Title: "Method for preparing 3-bromo-4-methoxyaniline (Patent CN102199099A).
• Title: "A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline.

Sources

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]